Europium nitride

• IUPAC Name: azanylidyneeuropium
• InChI: InChI=1S/Eu.N
• InChI Key: PSBUJOCDKOWAGJ-UHFFFAOYSA-N
• Canonical SMILES: N#[Eu]
• Molecular Formula: EuN
• Molecular Weight: 165.971 g/mol
• CAS No.: 12020-58-5

Description

Europium nitride is a useful research compound. Its molecular formula is EuN and its molecular weight is 165.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Luminescent Materials : EuN is used as an activator for nitride luminescent materials. It has been synthesized via direct nitridation in an ammonia atmosphere and is found to be mononitride with a NaCl structure. Oxygen dissolution into the lattice of EuN was observed, which did not form a secondary oxide phase (Suehiro et al., 2005).

• Diluted Magnetic Semiconductor : Europium nitride exhibits semiconducting properties and contains nonmagnetic Eu3+ ions. Substoichiometric EuN demonstrates ferromagnetic behavior at certain concentrations of Eu2+, making it a novel diluted magnetic semiconductor (Do Le Binh et al., 2013).

• Photocatalytic Applications : Europium-doped graphitic carbon nitride shows enhanced photocatalytic activity. The doping of europium into this material improves its performance in degrading pollutants like methylene blue (Xu et al., 2013).

• Tunable Luminescence : Europium-doped yttrium–silicon–oxide–nitride phosphors exhibit blue-to-orange tunable luminescence. This characteristic is valuable for applications in light-emitting devices (Hu-Cheng et al., 2008).

• Recovery of Precious Metals : Europium can be recovered from waste materials, such as spent fluorescent lamp phosphors, using graphitic carbon nitride and bacteria. This process presents a sustainable method for recovering precious rare earth elements (Arunraj et al., 2021).

• Luminescence in Ceramics : Europium-doped ceramics like Ca-α-SiAlON display luminescent properties, making them suitable as phosphors with good thermal and chemical stabilities (Xie et al., 2004).

• LED Applications : Europium-doped gallium nitride (GaN:Eu) is investigated as a material for red light-emitting diodes (LEDs). This research includes understanding how europium ions behave under intense excitation conditions (Mitchell et al., 2013).

• Textile Dye Removal : Europium-doped graphitic carbon nitride has been shown to be effective in removing textile dyes from water, demonstrating its potential as an environmental cleaning agent (Sarkar et al., 2020).

Mechanism of Action

Target of Action

Europium nitride primarily targets the electron configurations in its structure. It contains nonmagnetic Eu3+, but substoichiometric EuN has Eu in a mix of 2+ and 3+ charge states . The primary role of these targets is to influence the magnetic properties of the compound.

Mode of Action

This compound interacts with its targets by altering the charge states of the europium ions. At Eu2+ concentrations near 15%–20%, EuN becomes ferromagnetic . This interaction results in changes to the magnetic properties of the compound, with the Eu3+ polarization following that of the Eu2+ .

Pharmacokinetics

Its physical properties, such as its reaction with water , could potentially impact its bioavailability if it were to be used in such a context.

Result of Action

The result of this compound’s action is the creation of a novel diluted magnetic semiconductor . This is due to the intrinsic ferromagnetism of the EuN, which occurs when the compound is in a substoichiometric state with a mix of Eu2+ and Eu3+ .

Action Environment

The action of this compound can be influenced by environmental factors. For example, the synthesis of this compound involves the reaction of elemental europium in an ammonia stream, which takes place at 700 °C . Additionally, this compound reacts with water , which could influence its stability and efficacy in certain environments.

Safety and Hazards

Europium nitride should be handled with care. Avoid dust formation. Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

The Europium Nitride market is expected to grow persistently, driven by strategic initiatives and technological advancements. The synthesized europium (III) complexes were utilized in optoelectrical devices and semiconductors. The this compound market is marked by a dynamic and rapidly changing competitive landscape. A multitude of players, spanning from well-established industry leaders to pioneering startups, compete for market share and supremacy.

Biochemical Analysis

Biochemical Properties

For instance, europium complexes have been used in luminescent assays due to their unique photophysical properties . These complexes can interact with various biomolecules, but specific interactions involving europium nitride are yet to be discovered.

Molecular Mechanism

Europium complexes have been shown to exhibit unique luminescent properties, which have been exploited in various biochemical applications

Temporal Effects in Laboratory Settings

Europium complexes have been used in time-resolved fluorescence assays, which allow for the detection of biochemical events over time

Metabolic Pathways

Europium complexes have been used in various biochemical applications due to their unique properties

Customer Q & A

Q1: What is the crystal structure of europium nitride (EuN)?

A1: this compound crystallizes in a rock-salt (NaCl) structure. [, , ] This means it has a face-centered cubic lattice where europium ions (Eu) occupy the corners and face centers of the unit cell, while nitrogen ions (N) occupy the octahedral sites.

Q2: How is this compound synthesized?

A2: this compound can be synthesized through the direct nitridation of europium metal with ammonia (NH3) at elevated temperatures. [, ] This process typically involves heating sponge europium, obtained from an ammonia solution, in a purified ammonia atmosphere at temperatures ranging from 700°C to 1000°C. []

Q3: Can the stoichiometry of this compound deviate from the ideal 1:1 ratio?

A3: Yes, this compound can exhibit a narrow nitrogen-deficient homogeneity range, meaning it can exist as EuN1-x, where x is a small value. [] Despite this non-stoichiometry, it tends to vaporize congruently, dissociating into europium vapor (Eu(g)) and nitrogen gas (N2(g)) upon heating. []

Q4: What are the potential applications of this compound in materials science?

A4: this compound holds promise for applications in optoelectronic devices, particularly as an activator in nitride-based luminescent materials. [] It's also investigated as a potential dilute magnetic semiconductor due to its magnetic properties arising from the presence of both Eu2+ and Eu3+ ions. []

Q5: How does oxygen interact with this compound?

A5: Oxygen can dissolve into the this compound lattice. [] Studies have shown the presence of a small amount of oxygen within the EuN structure, even when synthesized under oxygen-free conditions. [] This suggests the possibility of oxygen substitution or interstitial incorporation within the lattice.

Q6: Has the magnetic behavior of this compound been experimentally investigated?

A6: Yes, studies have demonstrated that this compound exhibits ferromagnetism at low temperatures. [, ] The Curie temperature, below which ferromagnetic ordering occurs, has been reported to be as high as 120 K for substoichiometric EuN with specific Eu2+ concentrations. [] Thin films of gadolinium nitride (GdN), another rare earth nitride, grown by pulsed laser deposition were also found to be ferromagnetic below 70 K. []

Q7: What is the standard heat of formation of this compound?

A7: The standard heat of formation (ΔH0f.298) of this compound has been determined to be -52 ± 6 kcal/mol (-217.6 ± 25.1 kJ/mol). [] This value was derived from measurements of its heat of vaporization using Knudsen effusion mass spectrometry. []

Q8: Are there any computational studies on this compound?

A8: Yes, computational methods have been employed to investigate the electronic, magnetic, and optical properties of this compound doped with transition metals such as titanium, vanadium, chromium, and cobalt. [] These studies aim to explore the potential for tailoring the material's properties for specific applications.